Cas no 229314-61-8 (Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI))
![Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI) structure](https://ossimg.kuujia.com/scimg/229500/229314-61-8x500.png)
229314-61-8 structure
Product Name:Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI)
CAS No:229314-61-8
MF:C54H84O7
MW:845.240577697754
CID:1412688
Update Time:2024-08-15
Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI)
- TobiraxanthinD
- Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaen
- Tetradecanoic acid, (1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenyl ester (9CI)
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- Inchi： 1S/C54H84O7/c1-12-13-14-15-16-17-18-19-20-21-22-33-50(58)61-48(38-46(6)55)41-51(7,8)49(57)35-34-44(4)31-25-29-42(2)27-23-24-28-43(3)30-26-32-45(5)36-37-54(60)52(9,10)39-47(56)40-53(54,11)59/h23-32,34-37,47-48,56,59-60H,12-22,33,38-41H2,1-11H3/b24-23+,29-25+,30-26+,35-34+,37-36+,42-27+,43-28+,44-31+,45-32+
- InChI Key： QDZWWJNTPKQWQD-YVLAHEPQSA-N
- SMILES： CCCCCCCCCCCCCC(OC(CC(C(/C=C/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/C1(C(O)(C)CC(O)CC1(C)C)O)\C)\C)/C)/C)=O)(C)C)CC(=O)C)=O
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.020±0.06 g/cm3(Predicted)
- Boiling Point: 891.5±65.0 °C(Predicted)
- PSA: 52.54
- pka: 13.65±0.70(Predicted)
Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
229314-61-8 (Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21E)-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-22-[(1R,2R,4S)-1,2,4-trihydroxy-2,6,6-trimethylcyclohexyl]-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI)) Related Products
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